Cas no 84583-53-9 (6-Methylquinolin-7-ol)

• Product Name: 6-Methylquinolin-7-ol
• CAS No: 84583-53-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 1094875
• PubChem ID: 135976877
• Update Time: 2025-04-24

6-Methylquinolin-7-ol Chemical and Physical Properties

Names and Identifiers

• 6-Methylquinolin-7-ol
• SCHEMBL5542743
• SB67893
• 7-Hydroxy -6-methylquinoline
• 84583-53-9
• ZDMDHXWUJNMBKW-UHFFFAOYSA-N
• 7-Hydroxy-6-methylquinoline

• Inchi： 1S/C10H9NO/c1-7-5-8-3-2-4-11-9(8)6-10(7)12/h2-6,12H,1H3
• InChI Key： ZDMDHXWUJNMBKW-UHFFFAOYSA-N
• SMILES： OC1=CC2C(=CC=CN=2)C=C1C

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-Methylquinolin-7-ol

6-Methylquinolin-7-ol: A Promising Compound with Diverse Biological Activities

6-Methylquinolin-7-ol, also known by its CAS registry number CAS No 84583-53-9, is a synthetic derivative of quinoline with significant biological and pharmacological potential. This compound has garnered increasing attention in the biomedical field due to its diverse applications, ranging from antioxidant and anti-inflammatory activities to antimicrobial properties. In recent years, advancements in drug discovery and development have further highlighted its potential as a lead molecule for therapeutic interventions.

The structure of 6-Methylquinolin-7-ol features a quinoline core with a hydroxyl group at the 7-position and a methyl substituent at the 6-position. This unique structural arrangement contributes to its distinct chemical properties and biological activities. Quinoline derivatives, in general, are known for their ability to interact with various cellular pathways and molecular targets, making them valuable candidates for drug development.

Recent studies have demonstrated that 6-Methylquinolin-7-ol exhibits potent antioxidant activity through its ability to scavenge free radicals. This property is particularly significant in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. Moreover, the compound has shown anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways, including cyclooxygenase (COX) and lipoxygenase (LOX). These findings underscore its potential as a therapeutic agent for inflammatory diseases.

Another area of research has focused on the antimicrobial properties of 6-Methylquinolin-7-ol. Preclinical studies have revealed that this compound exhibits broad-spectrum antibacterial activity against various pathogens, including resistant strains. Its ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways makes it a promising candidate for the development of new antibiotics. In an era where antibiotic resistance is a growing global health concern, compounds like 6-Methylquinolin-7-ol offer valuable alternatives to conventional antimicrobial agents.

Beyond its direct pharmacological effects, 6-Methylquinolin-7-ol has also been explored for its potential in drug delivery systems. Its hydrophilic nature and ability to form stable complexes with biomolecules make it a suitable candidate for designing targeted drug delivery systems. Recent advancements in nanotechnology have enabled the incorporation of this compound into lipid nanoparticles and other delivery platforms, enhancing its bioavailability and therapeutic efficacy.

Furthermore, research has delved into the mechanism of action of 6-Methylquinolin-7-ol. Studies have shown that it modulates cellular signaling pathways, including the MAPK and PI3K/AKT pathways, which are often dysregulated in cancer. These observations suggest its potential as an anticancer agent. Preclinical trials have demonstrated its ability to induce apoptosis in various cancer cell lines, highlighting its therapeutic potential in oncology.

Despite its promising properties, the safety and toxicity profile of 6-Methylquinolin-7-ol must be thoroughly evaluated before it can be considered for clinical use. Initial toxicological studies have indicated that the compound is well-tolerated at therapeutic doses, but further research is needed to assess its long-term effects and potential off-target interactions.

In conclusion, 6-Methylquinolin-7-ol (CAS No 84583-53-9) emerges as a multifaceted compound with significant biomedical applications. Its antioxidant, anti-inflammatory, antimicrobial, and anticancer properties make it a valuable candidate for drug development. As research in this field continues to advance, 6-Methylquinolin-7-ol is poised to play a crucial role in addressing some of the most pressing healthcare challenges of our time.